Cas no 109482-82-8 (1-Propanone,2-amino-1-[1-(phenylsulfonyl)-1H-pyrrol-3-yl]-)

• Product Name: 1-Propanone,2-amino-1-[1-(phenylsulfonyl)-1H-pyrrol-3-yl]-
• CAS No: 109482-82-8
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• CID: 229644
• PubChem ID: 184079
• Update Time: 2025-04-19

1-Propanone,2-amino-1-[1-(phenylsulfonyl)-1H-pyrrol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-amino-1-[1-(phenylsulfonyl)-1H-pyrrol-3-yl]-
• 2-amino-1-[1-(benzenesulfonyl)pyrrol-3-yl]propan-1-one
• 2-amino-1-[1-(phenylsulfonyl)-1h-pyrrol-3-yl]propan-1-one
• AC1L4E7K
• AC1Q5FSC
• ACMC-20cpag
• AG-J-38296
• AR-1D8103
• CTK4A6534
• 1-Phenylsulfonyl-3-(2-amino)propionylpyrrole
• 2-Amino-1-(1-(phenylsulfonyl)-1H-pyrrol-3-yl)propan-1-one
• 2-Amino-1-[1-(benzenesulfonyl)-1H-pyrrol-3-yl]propan-1-one
• DTXSID40911207
• 1H-Pyrrole, 3-(2-amino-1-oxopropyl)-1-(phenylsulfonyl)-
• 109482-82-8

• Inchi： 1S/C13H14N2O3S/c1-10(14)13(16)11-7-8-15(9-11)19(17,18)12-5-3-2-4-6-12/h2-10H,14H2,1H3
• InChI Key： GNUBXIKLLAADKR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC(C(C(C)N)=O)=C1)(=O)=O

Computed Properties

• Exact Mass: 278.07262
• Monoisotopic Mass: 278.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• PSA: 82.16